Cas no 303144-30-1 (ethyl 1-(6-chloropyridazin-3-yl)-5-methyl-1H-pyrazole-4-carboxylate)

Ethyl 1-(6-chloropyridazin-3-yl)-5-methyl-1H-pyrazole-4-carboxylate is a heterocyclic compound featuring a pyridazine core fused with a pyrazole moiety, functionalized with an ethyl ester group. This structure imparts versatility in synthetic applications, particularly as an intermediate in agrochemical and pharmaceutical research. The presence of the chloropyridazine and methylpyrazole groups enhances its reactivity, enabling selective modifications for targeted molecular designs. The ethyl ester functionality improves solubility in organic solvents, facilitating further derivatization. Its well-defined chemical properties make it a valuable building block for developing biologically active compounds, including potential herbicides and pharmaceuticals. The compound’s stability under standard conditions ensures reliable handling and storage.

ethyl 1-(6-chloropyridazin-3-yl)-5-methyl-1H-pyrazole-4-carboxylate structure

303144-30-1 structure

Product Name:ethyl 1-(6-chloropyridazin-3-yl)-5-methyl-1H-pyrazole-4-carboxylate

CAS No:303144-30-1

MF:C₁₁H₁₁ClN₄O₂

MW:266.68364071846

CID:2115722

PubChem ID:15415230

Update Time:2025-10-13

ethyl 1-(6-chloropyridazin-3-yl)-5-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 1-(6-chloropyridazin-3-yl)-5-methyl-1H-pyrazole-4-carboxylate
- 303144-30-1
- CS-0244073
- EN300-27171
- AKOS001378102
- G57861
- AB00771305-01
- ethyl 1-(6-chloropyridazin-3-yl)-5-methylpyrazole-4-carboxylate
- STL111873
- Z237521276
- SCHEMBL13519013
- BBL004270
- DA-34722
- VS-01531
- ethyl1-(6-chloropyridazin-3-yl)-5-methyl-1H-pyrazole-4-carboxylate
- 854-521-0
- HMS3437E18
- MFCD00103043
- Inchi： 1S/C11H11ClN4O2/c1-3-18-11(17)8-6-13-16(7(8)2)10-5-4-9(12)14-15-10/h4-6H,3H2,1-2H3
- InChI Key： FRDWRNUOZQIAFR-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(N=N1)N1C(C)=C(C(=O)OCC)C=N1

Computed Properties

Exact Mass: 266.0570533Da
Monoisotopic Mass: 266.0570533Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 305
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 69.9Å²

Experimental Properties

Color/Form: NA
Density: 1.4±0.1 g/cm3
Boiling Point: 433.1±45.0 °C at 760 mmHg

ethyl 1-(6-chloropyridazin-3-yl)-5-methyl-1H-pyrazole-4-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

ethyl 1-(6-chloropyridazin-3-yl)-5-methyl-1H-pyrazole-4-carboxylate Pricemore >>

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Enamine	EN300-27171-1.0g	ethyl 1-(6-chloropyridazin-3-yl)-5-methyl-1H-pyrazole-4-carboxylate	303144-30-1	95.0%	1.0g	$614.0	2025-03-20
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